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Compound of Interest

Compound Name: ML-792

Cat. No.: B609176 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential guidance on the proper disposal procedures for ML-792, a

potent and selective SUMO-activating enzyme (SAE) inhibitor used in research. Given the

absence of a publicly available, specific Safety Data Sheet (SDS) detailing disposal protocols,

the following procedures are based on established best practices for the disposal of biologically

active, small molecule research compounds.

It is imperative that all personnel consult their institution's Environmental Health and Safety

(EHS) department to ensure full compliance with local, state, and federal regulations. This

guide serves to supplement, not replace, institutional protocols.

Core Safety and Handling Characteristics
Proper handling and storage are critical precursors to safe disposal. The following table

summarizes key operational data for ML-792.
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Parameter Value Source

Storage (Powder) 3 years at -20°C Selleck Chemicals[1]

Storage (Stock Solution in

DMSO)

1 year at -80°C, 1 month at

-20°C
Selleck Chemicals[1]

Solubility
Soluble in DMSO, 0.1N

NaOH(aq), and 0.1N HCl(aq)

Axon Medchem[2], Selleck

Chemicals[1]

Appearance White solid/powder N/A

Primary Hazard Profile

Potent enzyme inhibitor;

potential effects on cell

proliferation.[1][3]

N/A

Experimental Protocol: ML-792 Waste Disposal
The following step-by-step methodology outlines the recommended procedure for the safe

disposal of various forms of ML-792 waste.

I. Waste Segregation and Collection
Designated Waste Containers: All waste streams containing ML-792 must be collected in

separate, clearly labeled, and leak-proof hazardous waste containers.[4][5] Do not mix ML-
792 waste with other chemical waste unless explicitly permitted by your EHS office.

Labeling: Label all ML-792 waste containers with "Hazardous Waste," the full chemical name

"ML-792," and the primary hazard (e.g., "Toxic," "Biologically Active Compound").

Personal Protective Equipment (PPE): At a minimum, standard laboratory PPE, including a

lab coat, safety glasses, and chemical-resistant gloves, must be worn when handling ML-
792 and its waste.

II. Disposal of Solid ML-792 Waste
Unused/Expired Powder: Collect any unused or expired solid ML-792 in its original container

or a securely sealed, compatible container.
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Contaminated Labware: Dispose of items such as weighing boats, contaminated pipette tips,

and gloves as solid chemical waste. These items should be collected in a designated, lined

hazardous waste container.

III. Disposal of Liquid ML-792 Waste
Solvent-Based Solutions (e.g., DMSO):

Collect all solutions of ML-792 in organic solvents in a dedicated, sealed container for

halogenated or non-halogenated solvent waste, as appropriate. Do not dispose of down

the drain.[5]

The first rinse of any container that held an ML-792 stock solution must be collected as

hazardous waste.[4]

Aqueous Solutions:

Collect aqueous solutions of ML-792 in a designated aqueous hazardous waste container.

The pH of the collected aqueous waste should be maintained between 5 and 10 before

collection by EHS, unless otherwise specified by your institution.[5]

IV. Decontamination of Glassware
Initial Rinse: All glassware that has come into contact with ML-792 must be rinsed with a

suitable solvent (e.g., ethanol or acetone) to remove residual compound. This initial rinsate is

considered hazardous waste and must be collected in the appropriate liquid waste container.

[4][5]

Subsequent Cleaning: After the initial hazardous rinse, glassware can typically be washed

using standard laboratory procedures.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper segregation and

disposal of ML-792 waste streams.
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ML-792 Waste Disposal Workflow
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Caption: Workflow for the safe segregation and disposal of ML-792 waste.
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By adhering to these general guidelines and, most importantly, your institution's specific

protocols, you can ensure the safe and compliant disposal of ML-792 waste, protecting both

laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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